(2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one

• Molecular Formula: C13H25N3O
• Molecular Weight: 239.36 g/mol
• IUPAC Name: (2S)-2-amino-1-[(3R)-3-(cyclopropylmethylamino)pyrrolidin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C13H25N3O/c1-9(2)12(14)13(17)16-6-5-11(8-16)15-7-10-3-4-10/h9-12,15H,3-8,14H2,1-2H3/t11-,12+/m1/s1
• InChI Key: LIAWMDABDWTMGL-NEPJUHHUSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CC[C@H](C1)NCC2CC2)N
• Canonical SMILES: CC(C)C(C(=O)N1CCC(C1)NCC2CC2)N

Description

The compound “(2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one” is a chiral molecule featuring a pyrrolidine ring substituted at the 3-position with a cyclopropylmethylamino group and a 3-methylbutan-1-one backbone. The cyclopropylmethyl substituent introduces rigidity and moderate lipophilicity, which may influence membrane permeability and metabolic stability .

Preparation Methods

Enantioselective Synthesis of the Pyrrolidine Intermediate

The (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine fragment is synthesized via a chemoenzymatic approach to ensure high enantiomeric excess (ee). A lipase-catalyzed kinetic resolution of racemic 1-(morpholin-4-yl)propan-2-ol using Candida antarctica lipase B (Chirazyme L-2) in tert-butyl methyl ether (MTBE) with vinyl acetate as an acyl donor achieves >99% ee for the (S)-enantiomer . Subsequent functionalization involves:

• Chlorination : Treatment with thionyl chloride (SOCl₂) or Appel reaction conditions (CCl₄, PPh₃) converts the alcohol to the corresponding chloride.

• Cyclopropylmethylamine Introduction : The chloride intermediate undergoes nucleophilic substitution with cyclopropylmethylamine under phase-transfer catalysis (PTC) using tetrabutylammonium bromide (TBAB) in a DMSO/NaOH system, yielding the (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine scaffold .

Preparation of the (2S)-2-Amino-3-Methylbutan-1-One Fragment

The amino ketone moiety is synthesized from L-valine derivatives. Key steps include:

• Boc Protection : tert-Butoxycarbonyl (Boc) protection of L-valine’s amino group ensures regioselectivity during subsequent reactions.

• Oxidation : The protected amino acid is oxidized to the corresponding ketone using Dess-Martin periodinane or Swern oxidation conditions, preserving the (S)-configuration .

• Deprotection : Acidic cleavage of the Boc group (e.g., HCl in dioxane) yields the free amine, which is stabilized as a hydrochloride salt .

Coupling of Pyrrolidine and Amino Ketone Moieties

The final assembly employs a coupling reaction between the pyrrolidine intermediate and the amino ketone. Two primary strategies are utilized:

• Reductive Amination : The amino ketone reacts with the pyrrolidine amine in the presence of sodium cyanoborohydride (NaBH₃CN) or borane-pyridine complex, with methanol or dichloromethane as solvents. This method achieves moderate yields (45–60%) but requires careful pH control to minimize side reactions .

• Peptide Coupling Agents : Carbodiimide-based reagents such as EDC·HCl with HOBt or BOP facilitate amide bond formation between the ketone’s carbonyl and the pyrrolidine’s secondary amine. This approach offers higher yields (70–85%) and better stereochemical fidelity .

Stereochemical Control and Resolution

The compound’s biological activity is highly dependent on its (2S,3R) configuration. Critical stereochemical steps include:

• Biocatalytic Resolution : Lipase-mediated transesterification ensures enantiopure pyrrolidine intermediates .

• Chiral Auxiliaries : Use of (R)- or (S)-Mosher’s acid derivatives confirms absolute configuration via NMR analysis .

• Crystallization-Induced Dynamic Resolution (CIDR) : Racemic mixtures are resolved using tartaric acid derivatives, preferentially crystallizing the desired enantiomer .

Optimization of Reaction Parameters

Parameter	Optimal Conditions	Impact on Yield/Purity
Solvent	MTBE for lipase reactions ; DMSO for PTC	MTBE enhances enzyme activity; DMSO improves solubility in PTC
Temperature	25°C for transesterification ; 40°C for PTC	Higher temperatures accelerate PTC but risk racemization
Catalyst Loading	20 mg/mL Chirazyme L-2 ; 10 mol% TBAB	Excess catalyst reduces ee due to non-selective pathways

Purification and Characterization

Final purification involves:

• Flash Chromatography : Silica gel with gradient elution (CH₂Cl₂/MeOH/NH₄OH) removes unreacted starting materials.

• Recrystallization : Ethanol/water mixtures yield high-purity (>98%) crystalline product .

• Analytical Validation : HPLC on cellulose-based chiral columns confirms enantiomeric purity (e.g., Chiralpak IC-3), while single-crystal XRD and $^1\text{H}/^{13}\text{C}$ NMR verify structural integrity .

Challenges and Alternative Routes

• Racemization Risks : Prolonged exposure to acidic or basic conditions during coupling may epimerize the amino ketone. Mitigated by using mild reagents (e.g., BOP) and low temperatures .

• Scalability Issues : Enzymatic steps face limitations in large-scale synthesis due to enzyme cost. Chemical alternatives, such as asymmetric hydrogenation of pyrrolidine precursors, are explored but require expensive chiral ligands .

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-1-(®-3-((cyclopropylmethyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary but often involve controlled temperatures and specific solvents to ensure the desired reaction pathway.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or an aldehyde, while reduction could produce an alcohol. Substitution reactions could result in a variety of derivatives depending on the nucleophile used.

Scientific Research Applications

(S)-2-Amino-1-(®-3-((cyclopropylmethyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies related to enzyme interactions and protein binding.

Industry: It may be used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action for (S)-2-Amino-1-(®-3-((cyclopropylmethyl)amino)pyrrolidin-1-yl)-3-methylbutan-1-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the target and the pathway involved.

Comparison with Similar Compounds

Structural and Functional Insights

• Substituent Effects :

  • The cyclopropylmethyl group in the target compound is smaller and less lipophilic than the benzyl-cyclopropyl or benzyl-isopropyl substituents in analogs . This could enhance intestinal epithelial permeability compared to bulkier analogs, as suggested by studies on similar compounds .
  • The benzyl-isopropyl substituent in the analog (CAS 1254927-47-3) introduces greater steric hindrance, which might reduce binding affinity to target proteins despite increased lipophilicity .

• Stereochemical Considerations :

  • The (2S,3R) configuration in the target compound contrasts with the (S,S) configurations observed in some analogs . Stereospecificity is critical for interactions with chiral biological targets, such as enzymes or receptors implicated in neurological disorders .

Pharmacological Implications

• While direct activity data for the target compound are unavailable, analogs with pyrrolidine-acyl backbones (e.g., ) exhibit anticonvulsant properties. The cyclopropylmethyl group may improve metabolic stability over benzyl-containing analogs, which are prone to oxidative degradation .

Biological Activity

(2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one, also known by its IUPAC name, is a complex organic compound with significant potential in medicinal chemistry. This article delves into its biological activity, including mechanisms of action, potential therapeutic applications, and comparative analysis with related compounds.

Property	Value
Molecular Formula	C13H25N3O
Molecular Weight	239.36 g/mol
IUPAC Name	(2S)-2-amino-1-[(3R)-3-(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one
CAS Number	1401668-34-5

The compound's mechanism of action is primarily attributed to its interaction with specific receptors and enzymes within the body. It is hypothesized that the cyclopropylmethyl group enhances binding affinity to certain targets, potentially influencing neurotransmitter systems and metabolic pathways. Research indicates that this compound may act as a selective agonist for metabotropic glutamate receptors (mGluRs), which are implicated in various neurological processes including anxiety and mood regulation .

Case Studies

• Anxiolytic Activity : In a study examining the effects of related compounds on anxiety models in rodents, (2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one demonstrated significant anxiolytic properties, akin to those observed with traditional anxiolytics but with a potentially improved side effect profile .
• Neuroprotective Effects : Another study highlighted the neuroprotective effects of compounds structurally similar to (2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one in models of neurodegeneration. The findings suggest that these compounds could mitigate neuronal loss and improve cognitive function in animal models of Alzheimer's disease .

Comparative Analysis

When comparing (2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one to similar compounds, several distinctions arise:

Compound Name	Biological Activity	Unique Features
(S)-2-Amino-1-(R)-3-(cyclopropyl-methyl-amino)pyrrolidin-1-one	Moderate agonist for mGluRs	Less complex structure
(S)-2-(Cyclopropyl-Methyl-aMino)-Methyl-pyrrolidin-1-acetic acid	Anxiolytic properties	Different functional group arrangement

The unique combination of functional groups in (2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one may contribute to its distinct biological activities compared to other compounds.

Q & A

Q. What are the key synthetic strategies for (2S)-2-amino-1-[(3R)-3-[(cyclopropylmethyl)amino]pyrrolidin-1-yl]-3-methylbutan-1-one?

The synthesis typically involves multi-step reactions, including:

• Enantioselective formation of the pyrrolidine ring via cyclization or coupling reactions.
• Introduction of the cyclopropylmethyl group using reductive amination or alkylation under controlled pH and temperature (4–6 hrs, 0–5°C) .
• Final coupling of the amino-ketone moiety via peptide-like bond formation, requiring anhydrous solvents (e.g., DMF or THF) and catalysts like EDC/HOBt . Yields are optimized by monitoring reaction progress with TLC or HPLC and using chiral resolving agents to maintain stereochemical integrity .

Q. What spectroscopic methods are critical for characterizing this compound?

Key techniques include:

• NMR spectroscopy :

• ¹H NMR: Peaks at δ 1.63–1.75 ppm (multiplet) for methyl groups and δ 4.20–4.35 ppm (broad singlet) for NH protons .
• ¹³C NMR: Carbonyl carbons appear at δ 174.1–175.3 ppm .
  • IR spectroscopy : Bands at 3437–3378 cm⁻¹ (N–H stretch) and 1717–1715 cm⁻¹ (C=O stretch) confirm functional groups .
  • Mass spectrometry : ESI-MS or HRMS validates molecular weight (315.46 g/mol) and fragmentation patterns .

Q. How is stereochemical purity ensured during synthesis?

• Chiral HPLC with polysaccharide-based columns (e.g., Chiralpak AD-H) resolves enantiomers .
• X-ray crystallography confirms absolute configuration, especially for intermediates with multiple stereocenters .

Advanced Research Questions

Q. How can conflicting pharmacological data (e.g., receptor binding vs. in vivo efficacy) be resolved?

Contradictions may arise due to:

• Species-specific receptor affinity : Validate target interactions across species using in vitro assays (e.g., radioligand binding) .
• Metabolic instability : Conduct stability studies in liver microsomes and adjust the scaffold (e.g., cyclopropyl groups enhance metabolic resistance) .
• Dose-response discordance : Use pharmacokinetic modeling to correlate plasma concentrations with observed effects .

Q. What strategies optimize the compound’s selectivity for biological targets?

• Molecular docking : Screen against homology models of off-target receptors (e.g., GPCRs, kinases) to identify problematic interactions .
• Structure-activity relationship (SAR) : Modify substituents (e.g., cyclopropyl vs. benzyl groups) and assess activity changes (Table 1) .

Table 1. SAR of Analogous Compounds

Compound Modification	Target Affinity (IC₅₀, nM)	Selectivity Ratio
Cyclopropylmethyl substitution	12.3 ± 1.2	8.5x
Benzyl substitution	45.7 ± 3.1	1.2x
Data adapted from structural analogs in

Q. How are reaction conditions optimized to mitigate diastereomer formation?

• Low-temperature kinetics : Reactions at –20°C slow epimerization .
• Solvent polarity control : Polar aprotic solvents (e.g., acetonitrile) favor desired transition states .
• Catalytic additives : Chiral auxiliaries (e.g., Evans’ oxazolidinones) direct stereoselectivity during cyclopropane ring formation .

Methodological Guidance for Experimental Design

Q. What in vitro assays are suitable for evaluating target engagement?

• Fluorescence polarization assays : Quantify binding to fluorescently labeled receptors (e.g., σ-1 receptors) .
• Enzyme inhibition assays : Use colorimetric substrates (e.g., p-nitrophenyl phosphate) to measure activity against kinases or proteases .

Q. How should stability studies be designed for preclinical evaluation?

• Forced degradation : Expose the compound to heat (40–60°C), UV light, and oxidative conditions (H₂O₂) to identify degradation pathways .
• Plasma stability : Incubate in species-specific plasma (e.g., rat, human) and analyze via LC-MS/MS to calculate half-life .